
Stability and Storage of 2,3-Dibromo-1-propanol:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dibromo-1-propanol
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Abstract
This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 2,3-Dibromo-1-propanol (CAS No. 96-13-9).[1][2][3] This halogenated

alcohol is a key intermediate in the synthesis of flame retardants, insecticides, and

pharmaceuticals.[1][4][5] Understanding its stability profile is critical for ensuring its quality,

safety, and effectiveness in research and development. This document outlines the known

chemical and physical properties, factors influencing stability, recommended storage and

handling procedures, and potential decomposition pathways. While specific kinetic data for

degradation is limited in publicly available literature, this guide provides a framework for

establishing appropriate stability testing protocols based on established international

guidelines.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2,3-Dibromo-1-propanol is
fundamental to its proper handling and storage. This compound is a clear, colorless to slightly

yellow viscous liquid at room temperature.[1][4][5] Key physical and chemical data are

summarized in Table 1.
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Property Value Reference

Molecular Formula C₃H₆Br₂O [1][3][6]

Molecular Weight 217.89 g/mol [1]

CAS Number 96-13-9 [1][2][3][6]

Appearance
Clear, colorless to slightly

yellow viscous liquid
[1][4][5]

Boiling Point 219 °C (426 °F) at 760 mmHg [1][7]

95-97 °C at 10 mmHg [2][4][8]

Density 2.12 g/mL at 25 °C [2][8]

Solubility

Soluble in water (50-100

mg/mL at 20 °C), alcohol,

ether, benzene, and acetone.

[1][5][7]

Vapor Pressure 1 mmHg at 57 °C (134.6 °F) [1][7]

Refractive Index n20/D 1.559 [2][8]

Stability Profile
2,3-Dibromo-1-propanol is generally stable under normal temperatures and pressures.[5]

However, its stability can be compromised by exposure to certain environmental factors.

Effect of Light
Exposure to light may cause 2,3-Dibromo-1-propanol to darken over time. While specific

photostability studies are not readily available in the literature, it is recommended to store the

compound protected from light to prevent potential degradation.

Effect of Air
Prolonged exposure to air may also contribute to the discoloration of the compound. To

maintain its purity, it should be stored in tightly sealed containers.
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Thermal Stability
2,3-Dibromo-1-propanol is stable at ambient temperatures. However, when heated to

decomposition, it emits toxic fumes containing carbon monoxide, carbon dioxide, and hydrogen

bromide.[7]

Hydrolytic Stability
While soluble in water, the long-term hydrolytic stability of 2,3-Dibromo-1-propanol has not

been extensively documented in available literature. Given its structure as a halogenated

alcohol, it may be susceptible to hydrolysis, particularly under non-neutral pH conditions.

Incompatibilities
To ensure safety and maintain the integrity of the compound, contact with the following

substances should be avoided:

Strong oxidizing agents: Can cause vigorous reactions.[4][5][7]

Strong bases: May promote dehydrohalogenation or other decomposition reactions.

Strong acids: Can potentially catalyze degradation reactions.

Alkaline materials, oxoacids, and epoxides.

Recommended Storage Conditions
Based on its stability profile, the following storage conditions are recommended for 2,3-
Dibromo-1-propanol to ensure its long-term integrity:
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Parameter Recommendation Rationale

Temperature
Refrigerated temperatures (2-8

°C)

To minimize potential thermal

degradation and slow down

other degradation pathways.

Atmosphere Tightly sealed container
To prevent exposure to air and

moisture.

Light
Amber glass vial or stored in

the dark

To protect from light-induced

degradation.

Container
Chemically inert and tightly

sealed container (e.g., glass)

To prevent leaching or reaction

with the container material.

Decomposition
Decomposition Products
Upon thermal decomposition, 2,3-Dibromo-1-propanol is known to release toxic fumes,

including hydrogen bromide, carbon monoxide, and carbon dioxide.[7] The specific degradation

products under other conditions (e.g., hydrolysis, photolysis) are not well-documented in the

literature.

Atmospheric Degradation
In the atmosphere, 2,3-Dibromo-1-propanol is expected to exist as a vapor and be degraded

by photochemically produced hydroxyl radicals. The estimated atmospheric half-life for this

process is 8 days.[9]

Proposed Experimental Protocols for Stability
Testing
Due to the lack of specific published stability studies for 2,3-Dibromo-1-propanol, the following

experimental protocols are proposed based on the ICH Q1A(R2) and Q1B guidelines. These

protocols are intended to provide a framework for a comprehensive stability assessment.

Forced Degradation Studies
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Forced degradation studies are essential to identify potential degradation products and

establish stability-indicating analytical methods.

Stress Conditions

Analysis Outcome

Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)

HPLC-UV/MS Analysis
(Stability-Indicating Method)

Base Hydrolysis
(e.g., 0.1M NaOH, RT)

Oxidation
(e.g., 3% H₂O₂, RT)

Thermal Degradation
(e.g., 80°C, solid & solution)

Photostability
(ICH Q1B light exposure)

Characterization of Degradants
(e.g., MS, NMR)

Validation of
Stability-Indicating Method

Elucidation of
Degradation Pathways

Click to download full resolution via product page

Caption: Workflow for forced degradation studies.

Methodology:

Sample Preparation: Prepare solutions of 2,3-Dibromo-1-propanol in appropriate solvents

(e.g., water, methanol).

Stress Conditions:
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Acid Hydrolysis: Treat the sample with an acid (e.g., 0.1 M HCl) at an elevated

temperature (e.g., 60°C).

Base Hydrolysis: Treat the sample with a base (e.g., 0.1 M NaOH) at room temperature.

Oxidation: Treat the sample with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

Thermal Degradation: Expose both solid and solution samples to elevated temperatures

(e.g., 80°C).

Photostability: Expose the sample to light conditions as specified in ICH Q1B guidelines

(e.g., 1.2 million lux hours and 200 watt hours/square meter).

Analysis: Analyze the stressed samples at various time points using a validated stability-

indicating HPLC method with UV and mass spectrometric detection to separate and identify

the parent compound and any degradation products.

Long-Term and Accelerated Stability Studies
These studies are designed to determine the shelf-life and appropriate storage conditions.
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Study Setup

Storage Conditions

Testing Schedule

Data Evaluation

Select Batches of
2,3-Dibromo-1-propanol

Package in Proposed
Container Closure System

Long-Term
(e.g., 5°C ± 3°C)

Accelerated
(e.g., 25°C ± 2°C / 60% RH ± 5% RH)

Pull Samples at
Defined Timepoints

Analyze for Assay, Impurities,
and Physical Properties

Determine Shelf-Life
and Re-test Period

Click to download full resolution via product page

Caption: Logic diagram for long-term and accelerated stability studies.

Methodology:

Batch Selection: Utilize at least three representative batches of 2,3-Dibromo-1-propanol.
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Container Closure System: Store samples in the intended long-term storage containers.

Storage Conditions:

Long-Term: Store at the recommended refrigerated temperature (e.g., 5°C ± 3°C) for the

proposed shelf-life.

Accelerated: Store at an elevated temperature (e.g., 25°C ± 2°C) and controlled humidity

(e.g., 60% RH ± 5% RH) for a shorter duration (e.g., 6 months).

Testing Frequency: Pull samples at specified intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36

months for long-term; 0, 3, and 6 months for accelerated) and analyze for appearance,

assay, and degradation products.

Data Analysis: Evaluate the data to establish a re-test period or shelf-life for the compound

under the defined storage conditions.

Conclusion
2,3-Dibromo-1-propanol is a stable compound under recommended storage conditions. Its

stability is primarily influenced by exposure to light, air, and high temperatures. Adherence to

proper storage and handling guidelines, including refrigeration and protection from light and air

in a tightly sealed, inert container, is crucial for maintaining its quality and purity. For critical

applications in drug development and research, it is imperative to conduct thorough stability

studies, following established guidelines, to fully characterize its degradation profile and

establish a definitive shelf-life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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